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Compound of Interest

Compound Name: Amoxicillin-13Cé6

Cat. No.: B1151688

Amoxicillin-13C6: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Amoxicillin-13C6, a stable isotope-
labeled version of the widely used B-lactam antibiotic, amoxicillin. This document furnishes
detailed information on its chemical identifiers, physicochemical properties, and relevant
experimental protocols, making it an essential resource for professionals in drug development
and scientific research.

Core Data Summary

The following tables provide a structured summary of the key quantitative data for Amoxicillin-
13C6.

Table 1: Chemical Identifiers for Amoxicillin-13C6
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Identifier Value
26787-78-0 (for unlabeled Amoxicillin, often
CAS Number used as a reference as a specific CAS for the

13C6 variant is not consistently available)[1][2]

Molecular Formula

C1013CeH10N30sS[1][3][4]

Molecular Weight

371.36 g/mol [1][3][4]

IUPAC Name

(2S,5R,6R)-6-[[(2R)-2-Amino-2-(4-
hydroxyphenyl-1,2,3,4,5,6-
13Ce)acetyllamino]-3,3-dimethyl-7-oxo-4-thia-1-
azabicyclo[3.2.0]heptane-2-carboxylic acid[4]

InChl

INChl=1S/C16H19N305S/c1-
16(2)11(15(23)24)19-13(22)10(14(19)25-16)18-
12(21)9(17)7-3-5-8(20)6-4-7/h3-6,9-
11,14,20H,17H2,1-2H3,(H,18,21)
(H,23,24)/t9-,10-,11+,14-/m1/s1/i3+1,4+1,5+1,6
+1,7+1,8+1[1]

SMILES

O=C1--INVALID-LINK--[13C]2=[13CH][13CH]=--
INVALID-LINK--[13CH]=[13CH]2)=0">C@([H])
[C@]3([H])N1--INVALID-LINK--C(C)(C)S3

Synonyms

Amoxycillin-13C6, AMPC-13C6, Helvamox-
13C6, Pasetocin-13C6, Penimox-13C6,
Zamocillin-13C6[1][3]

Table 2: Physicochemical Properties of Amoxicillin
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Property Value

Appearance White to off-white solid

Soluble in water.[5] 1 g in about 370 mL water,
about 2000 mL alcohol, about 290 mL

Solubility
phosphate buffer (1%, pH 7), about 330 mL
methanol.[5]

K pKai = 2.7 (carboxyl group), pKaz = 7.4 (amino
a

P group), pKas = 9.6 (hydroxyl group)[6]

Melting Point Decomposes at 194 °C

LogP 0.87

Mechanism of Action

Amoxicillin is a bactericidal antibiotic that inhibits the synthesis of the bacterial cell wall. It acts
by competitively inhibiting penicillin-binding proteins (PBPs), which are essential for the cross-
linking of peptidoglycan in the final step of cell wall synthesis.[7][8] This disruption leads to a
dysfunctional cell wall, making the bacterium susceptible to osmotic lysis and eventual cell
death.[7]
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Caption: Mechanism of action of Amoxicillin.

Experimental Protocols
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High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS) for Amoxicillin
Quantification

This section outlines a general methodology for the quantification of amoxicillin in biological
matrices, based on established protocols.[9][10]

1. Sample Preparation (Plasma)
e To 100 pL of plasma, add an internal standard (e.g., a deuterated analog like Amoxicillin-d4).

o Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile or methanol) and
vortexing.

o Centrifuge the mixture to pellet the precipitated proteins.

e The supernatant can be further diluted or directly injected into the HPLC system.
2. Chromatographic Conditions

e HPLC System: A standard HPLC or UPLC system.

e Column: A C18 reversed-phase column is commonly used (e.g., 150 mm x 4.6 mm, 5 um).
[10]

* Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous phase
(e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile with 0.1% formic
acid).[11]

» Flow Rate: A typical flow rate is between 0.3 and 1.0 mL/min.[10][11]
¢ Column Temperature: Maintained at a constant temperature, for instance, 40 °C.
3. Mass Spectrometry Conditions

e Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used for
guantitative analysis.
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« lonization Source: Electrospray ionization (ESI) in positive ion mode is generally preferred
for amoxicillin.

o Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. Specific precursor-to-product ion transitions for amoxicillin and the internal
standard are monitored.
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Caption: Experimental workflow for Amoxicillin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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